Cas no 474-86-2 (Equilin)

Equilin (7-dehydroestrone) is an important member of a large class of estrogens, which has a chemical relationship with estradiol Conclusion: Equilin promotes the growth of cortical neurons through NMDA receptor dependent mechanism
Equilin structure
Equilin structure
Product Name:Equilin
CAS No:474-86-2
Molecular Formula:C18H20O2
Molecular Weight:268.3502
MDL:MFCD00046223
CID:330382
PubChem ID:223368

Equilin Properties

Names and Identifiers

    • Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-
    • 7-Dehydroestrone
    • (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
    • Equilin
    • Equilin Solution
    • 1,3,5(10),7-Estratetraen-3-ol-17-one (3-Hydroxy-1,3,5(10),7-estratetraen-17-one
    • 1,3,5,7-Estratetraen-3-ol-17-one
    • Dihydroequilenin
    • (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,14,15,16-hexahydro- 6H-cyclopenta[a]phenanthren-17-one
    • SR-01000721841
    • HY-B1176
    • CCRIS 9074
    • Equilin, United States Pharmacopeia (USP) Reference Standard
    • Equilin, European Pharmacopoeia (EP) Reference Standard
    • NSC-10971
    • NS00009153
    • Prestwick_219
    • HMS2097J21
    • MLS000028624
    • EQUILIN [USP-RS]
    • Tox21_302641
    • EQUILIN [WHO-DD]
    • 3-hydroxy-estra-1,3,5(10),7tetraen-17-one
    • EQUILIN [MART.]
    • AKOS024285096
    • 3-Hydroxyoestra-1,3,5(10),7-tetraen-17-one
    • 3-Hydroxyestra-1,5(10),7-tetraen-17-one
    • Estra-1,5(10),7-tetraen-17-one, 3-hydroxy-
    • Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-
    • D04041
    • LMST02010026
    • CHEBI:42309
    • SCHEMBL124758
    • BRD-K04046242-001-03-6
    • CS-4786
    • 1,5,7-Estratetraen-3-ol-17-one
    • Equilin (USP)
    • NCGC00256728-01
    • 3-hydroxy-estra-1,3,5(10), 7-tetraen-17-one
    • NSC 10971
    • SMR000058656
    • Equilin; 7-Dehydroestrone; 3-Hydroxy-1,3,5(10),7-estratetraen-17-one; 1,3,5(10),7-Estratetraen-3-ol-17-one
    • Q5384492
    • Equilin [USP]
    • EINECS 207-488-6
    • BSPBio_000839
    • BPBio1_000923
    • NSC10971
    • DTXSID7047433
    • HMS2233A16
    • DTXCID5027433
    • Prestwick2_000850
    • Prestwick0_000850
    • BRN 2624302
    • Prestwick1_000850
    • CAS-474-86-2
    • DB02187
    • F85251
    • SPBio_002760
    • Equilin; 1,3,5,7-Estratetraen-3-ol-17-one; 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one; 7-Dehydroestrone; NSC 10971; Estrogens conjugated Impurity J
    • MLS001148117
    • EQUILIN [USP MONOGRAPH]
    • SR-01000721841-2
    • UNII-08O86EX0J4
    • WLN: L E5 B666 FV JUTTT&J E1 OQ
    • Equilin, VETRANAL(TM), analytical standard
    • 4-08-00-01366 (Beilstein Handbook Reference)
    • 08O86EX0J4
    • MS-23795
    • 474-86-2
    • CCG-220850
    • Opera_ID_780
    • HMS1570J21
    • Prestwick3_000850
    • BDBM50423544
    • 3-HYDROXYESTRA-1,3,5(10),7-TETRAEN-17-ONE
    • EQUILIN [MI]
    • HMS3714J21
    • NCGC00179406-01
    • 3-hydroxy-estra-1,3,5(10),7-tetraen-17-one
    • (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,13,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
    • S00287
    • CHEMBL323533
    • MDL： MFCD00046223
    • InChIKey： WKRLQDKEXYKHJB-HFTRVMKXSA-N
    • Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16,19H,2,6-9H2,1H3/t14-,16+,18+/m1/s1
    • SMILES： OC1C=C2CC=C3[C@@]4([H])[C@@](C(CC4)=O)(CC[C@]3([H])C2=CC=1)C

Computed Properties

  • Exact Mass: 268.14600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 268.146
  • Heavy Atom Count: 20
  • Complexity: 466
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Tautomer Count: 26
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • LogP: 3.73750
  • PSA: 37.30000
  • Merck: 13,3672
  • Refractive Index: 1.4800 (estimate)
  • Boiling Point: 351.51°C (rough estimate)
  • Melting Point: 238-240 °C(lit.)
  • Flash Point: 9℃
  • Color/Form: Plate powder, soluble in alcohol, acetone, less soluble in water
  • Specific Rotation: D25 +308° (c = 2 in dioxane); D25 +325° (c = 2 in alc)
  • Density: 1.1096 (rough estimate)

Equilin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00JOJ2-5mg
Equilin
 474-86-2 99%
5mg
 $121.00 2025-03-01
A2B Chem LLC
AJ17454-5mg
Equilin
 474-86-2 99%
5mg
 $112.00 2024-04-20
AstaTech
F85251-10/MG
EQUILIN
 474-86-2 95%
10mg
 $143 2023-09-18
Crysdot LLC
CD31001831-50mg
Equilin
 474-86-2 98+%
50mg
 $49
eNovation Chemicals LLC
Y1238209-10mg
Equilin
 474-86-2 99%
10mg
 $250 2024-06-06
MedChemExpress
HY-B1176-10mM*1mLinDMSO
Equilin
 474-86-2 99.41%
10mM*1mLinDMSO
 ￥1540 2023-07-26
TRC
E592800-25mg
Equilin
 474-86-2
25mg
 $ 131.00 2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.
T13684-10mg
Equilin United States Pharmacopeia (USP) Reference Standard
 474-86-2 98%
10mg
 ￥1225.00 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y36685-100mg
Equilin
 474-86-2 99%
100mg
 ¥7098.0 2023-09-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
T13684-200mg
Equilin
 474-86-2 >98%
200mg
 ￥9536.0

Equilin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:474-86-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:474-86-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:474-86-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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